Cas no 690270-65-6 (Balapiravir Hydrochloride)

Balapiravir Hydrochloride structure
Balapiravir Hydrochloride structure
Product Name:Balapiravir Hydrochloride
CAS No:690270-65-6
MF:C21H31ClN6O8
MW:530.959244012833
CID:2662113
Update Time:2023-11-22

Balapiravir Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-2-azido-3,4-bis(2-methylpropanoyloxy)oxolan-2-yl]methyl 2-methylpropanoate,hydrochloride
    • Balapiravir hydrochloride [USAN]
    • Balapiravir hydrochloride (USAN)
    • C860V13650
    • D09583
    • Cytidine, 4'-C-azido-, 2',3',5'-tris(2-methylpropanoate), hydrochloride (1:1)
    • 4-Amino-1-(4-C-azido-2',3',5'-tri-O-(2-methylpropanoyl)-beta-D-ribofuranosyl)pyrimidin- 2(1H)-one monohydrochloride
    • Balapiravir hydrochloride
    • Balapiravir Hydrochloride
    • Inchi: 1S/C21H30N6O8.ClH/c1-10(2)17(28)32-9-21(25-26-23)15(34-19(30)12(5)6)14(33-18(29)11(3)4)16(35-21)27-8-7-13(22)24-20(27)31;/h7-8,10-12,14-16H,9H2,1-6H3,(H2,22,24,31);1H/t14-,15+,16-,21-;/m1./s1
    • InChI Key: RAJFQMDUVDHLII-PYZPAVLJSA-N
    • SMILES: Cl.O1[C@H]([C@@H]([C@@H]([C@]1(COC(C(C)C)=O)N=[N+]=[N-])OC(C(C)C)=O)OC(C(C)C)=O)N1C(N=C(C=C1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 12
  • Complexity: 971
  • Topological Polar Surface Area: 161

Balapiravir Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B468215-1mg
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$ 190.00 2023-04-18
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B468215-5mg
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$ 873.00 2023-04-18
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B468215-10mg
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$ 1499.00 2023-04-18
TRC
B468215-100mg
Balapiravir Hydrochloride
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$ 21000.00 2023-09-08
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